Cas no 2098072-97-8 (1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride)

• Product Name: 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride
• CAS No: 2098072-97-8
• MF: C₁₀H₂₁Cl₂FN₂O
• MW: 275.190944433212
• CID: 5728077
• PubChem ID: 126845740
• Update Time: 2025-05-23

1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040818288
• 2098072-97-8
• starbld0030092
• 1-[(4-fluorooxan-4-yl)methyl]piperazine dihydrochloride
• 1-[(4-fluorooxan-4-yl)methyl]piperazine;dihydrochloride
• 1-((4-Fluorotetrahydro-2H-pyran-4-yl)methyl)piperazine dihydrochloride
• F2167-8111
• Piperazine, 1-[(4-fluorotetrahydro-2H-pyran-4-yl)methyl]-, hydrochloride (1:2)
• 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride

• Inchi： 1S/C10H19FN2O.2ClH/c11-10(1-7-14-8-2-10)9-13-5-3-12-4-6-13;;/h12H,1-9H2;2*1H
• InChI Key： CWLGXHWDUCYMBX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1(CCOCC1)CN1CCNCC1

Computed Properties

• Exact Mass: 274.1014968g/mol
• Monoisotopic Mass: 274.1014968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride

Professional Introduction to 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride (CAS No. 2098072-97-8)

1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride, a compound with the chemical identifier CAS No. 2098072-97-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural motif of this molecule, featuring a fluorooxane ring linked to a piperazine core, endows it with unique pharmacological properties that make it a promising candidate for further investigation.

The fluorooxane moiety is particularly noteworthy as it introduces a fluorine atom into the molecular framework, which can influence the compound's metabolic stability, binding affinity, and overall pharmacokinetic profile. Fluoro-substituted compounds are widely recognized for their enhanced bioavailability and improved interaction with biological targets. In particular, the presence of a fluorine atom can modulate the electronic properties of the molecule, leading to increased lipophilicity and better cell membrane penetration.

The piperazine ring, another critical component of this compound, is a well-established pharmacophore in drug design. Piperazine derivatives are known for their versatility in interacting with various biological targets, including enzymes and receptors. The incorporation of a methyl group and a fluorooxane substituent into the piperazine scaffold enhances its potential as an intermediate in the synthesis of more complex pharmacological agents. This structural arrangement not only improves the compound's solubility and stability but also opens up avenues for further functionalization.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing both fluorine and piperazine moieties. These elements combine to create molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that fluorinated piperazine derivatives exhibit promising activity against neurological disorders, including depression and anxiety. The dihydrochloride salt form of 1-[(4-Fluorooxan-4-yl)methyl]piperazine enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications.

The synthesis of 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride involves several key steps that highlight the expertise required in pharmaceutical chemistry. The introduction of the fluorooxane ring necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the modification of the piperazine core requires careful consideration to maintain structural integrity while introducing functional groups that enhance pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. Molecular docking studies have shown that 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride exhibits strong binding affinity towards certain enzymes and receptors implicated in neurological disorders. These findings support further experimental validation and highlight its potential as a lead compound for drug development.

The pharmacological profile of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) disorders. The combination of fluorine substitution and piperazine moiety appears to optimize BBB penetration, making it an attractive candidate for CNS drug delivery systems. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

One of the most exciting aspects of 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride is its potential as a building block for more complex drug candidates. The versatility of its structure allows for modifications at multiple sites, enabling chemists to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride exemplifies this collaborative approach, as it bridges synthetic chemistry with biological evaluation. Such efforts are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion, 1-[(4-Fluorooxan-4-yl)methyl]piperazine dihydrochloride (CAS No. 2098072-97-8) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs in various therapeutic areas.